Cas no 2875-19-6 (2,3,5,6-Tetrafluoro-4-phenylpyridine)

2,3,5,6-Tetrafluoro-4-phenylpyridine is a fluorinated pyridine derivative characterized by its unique structural features, including a phenyl group at the 4-position and fluorine atoms at the 2,3,5,6-positions. This compound exhibits high thermal and chemical stability due to the strong C-F bonds, making it suitable for applications in harsh environments. Its electron-deficient nature, resulting from the electron-withdrawing fluorine substituents, enhances its reactivity in nucleophilic aromatic substitution reactions, facilitating its use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's rigid aromatic framework and fluorine-rich structure also contribute to its potential in materials science, particularly in the development of liquid crystals and electronic materials. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.

2,3,5,6-Tetrafluoro-4-phenylpyridine structure

2875-19-6 structure

Product Name:2,3,5,6-Tetrafluoro-4-phenylpyridine

CAS No:2875-19-6

MF:C₁₁H₅F₄N

MW:227.15771651268

CID:2928846

PubChem ID:13383574

Update Time:2025-07-02

2,3,5,6-Tetrafluoro-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

- DTXSID801289259
- SCHEMBL21544310
- 2,3,5,6-Tetrafluoro-4-phenylpyridine
- 4-Phenyl-2,3,5,6-tetrafluoropyridine
- 2875-19-6
- Inchi： 1S/C11H5F4N/c12-8-7(6-4-2-1-3-5-6)9(13)11(15)16-10(8)14/h1-5H
- InChI Key： KQLOCMVTIMEOTK-UHFFFAOYSA-N
- SMILES： FC1C(=NC(=C(C=1C1C=CC=CC=1)F)F)F

Computed Properties

Exact Mass: 227.03581181Da
Monoisotopic Mass: 227.03581181Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

2,3,5,6-Tetrafluoro-4-phenylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025248-250mg	4-Phenyl-2,3,5,6-tetrafluoropyridine	2875-19-6	97%	250mg	$673.20	2023-09-02
Alichem	A023025248-500mg	4-Phenyl-2,3,5,6-tetrafluoropyridine	2875-19-6	97%	500mg	$931.00	2023-09-02
Alichem	A023025248-1g	4-Phenyl-2,3,5,6-tetrafluoropyridine	2875-19-6	97%	1g	$1680.00	2023-09-02